Cas no 2805-56-3 (trans-4,4'-Difluorochalcone)

• Product Name: trans-4,4'-Difluorochalcone
• CAS No: 2805-56-3
• MF: C₁₅H₁₀F₂O
• MW: 244.236111164093
• MDL: MFCD00219906
• CID: 291440
• PubChem ID: 87569261
• Update Time: 2025-04-19

trans-4,4'-Difluorochalcone Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,1,3-bis(4-fluorophenyl)-
• 4,4'-Difluorochalcone
• (E)-1,3-Bis(4-fluorophenyl)prop-2-en-1-one
• 4,4'-DIFLUOROCHALCONE PREDOMI
• 2-(4-Fluorobenzal)-4'-fluoroacetophenone
• 2-(4-Fluorobenzylidene)-4'-fluoroacetophenone
• 4,4'-Difluorochalcone,predominantly trans
• 4,4'-difluorochalconepredomi]
• 4,4'-difluoro-trans-chalcone
• TRANS-4,4'-DIFLUOROCHALCONE
• AZBVDMNDUOURGI-UHFFFAOYSA-N
• 4,4'-difluorobenzylideneacetophenone
• UPCMLD0ENAT5763140:001
• D2884
• (2E)-1,3-bis(4-fluorophenyl)prop-2-en-1-one
• InChI=1/C15H10F2O/c16-13-6-1-11(2-7-13)3-10-15(18)12-4-8-14(17)9-5-12/h1-10H/b10-3+
• D90127
• A819305
• 2-Propen-1-one,1,3-bis(4-fluorophenyl)-,(2E)-
• 4,4'-difluoro chalcone
• NSC54889
• AZBVDMNDUOURGI-XCVCLJGOSA-N
• (E)-1,3-bis(4-fluorophenyl)-2-propen-1-one
• (E)-1,3-Bis-(4-fluoro-phenyl)-propenone
• (2E)-1,3-Bis(4-fluorophenyl)-2-propen-1-one #
• 102692-35-3
• AO-476/06254035
• 2805-56-3
• AKOS001326227
• 4,4-DICHLOROCHALCONE
• 1,3-bis(4-fluorophenyl)-2-propen-1-one
• MFCD00219906
• AC-27896
• 4,4/'-DICHLOROCHALCONE
• CHEMBL417873
• BDBM50068258
• Z46048777
• NSC-54889
• (E)-1-(4''-Fluorophenyl)-3-(4''''-fluorophenyl)prop-2-en-1-one
• PS-7537
• (E)-1, 3-bis(4-fluorophenyl)prop-2-en-1-one
• AZBVDMNDUOURGI-XCVCLJGOSA-
• BBL002130
• STK662647
• trans-4,4'-Difluorochalcone

• MDL： MFCD00219906
• Inchi： 1S/C15H10F2O/c16-13-6-1-11(2-7-13)3-10-15(18)12-4-8-14(17)9-5-12/h1-10H/b10-3+
• InChI Key： AZBVDMNDUOURGI-XCVCLJGOSA-N
• SMILES： FC1C=CC(=CC=1)C(/C=C/C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 244.07000
• Monoisotopic Mass: 244.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Not available
• Density: 1.232
• Melting Point: 117.0 to 121.0 deg-C
• Boiling Point: 356.6°Cat760mmHg
• Flash Point: 136.5°C
• Refractive Index: 1.592
• PSA: 17.07000
• LogP: 3.86090
• Solubility: Not available

trans-4,4'-Difluorochalcone Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 37/39-26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
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